Cas no 83468-75-1 (1H-Imidazole-1-acetic acid, 1,1-dimethylethyl ester)

1H-Imidazole-1-acetic acid, 1,1-dimethylethyl ester structure
83468-75-1 structure
Product Name:1H-Imidazole-1-acetic acid, 1,1-dimethylethyl ester
CAS No:83468-75-1
MF:C9H14N2O2
MW:182.219662189484
CID:671584
PubChem ID:10103810
Update Time:2025-04-19

1H-Imidazole-1-acetic acid, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-1-acetic acid, 1,1-dimethylethyl ester
    • tert-butyl 2-imidazol-1-ylacetate
    • DTXSID50435601
    • t-butyl imidazol-1-yl acetate
    • tert-butyl 2-(1H-imidazol-1-yl)acetate
    • 83468-75-1
    • tert-Butyl (1H-imidazol-1-yl)acetate
    • SCHEMBL4151455
    • Inchi: 1S/C9H14N2O2/c1-9(2,3)13-8(12)6-11-5-4-10-7-11/h4-5,7H,6H2,1-3H3
    • InChI Key: NJTQVAPCYWXKDR-UHFFFAOYSA-N
    • SMILES: O(C(CN1C=NC=C1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 182.105527694g/mol
  • Monoisotopic Mass: 182.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 44.1Ų
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